Cas no 846046-89-7 (Methyl 6-hydroxy-4-methylpicolinate)

• Product Name: Methyl 6-hydroxy-4-methylpicolinate
• CAS No: 846046-89-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 2805533
• Update Time: 2025-07-19

Methyl 6-hydroxy-4-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• METHYL 6-HYDROXY-4-METHYLPICOLINATE
• AB67825
• methyl 4-methyl-6-oxo-1,6-dihydro-2-pyridinecarboxylate
• Methyl 6-hydroxy-4-methylpicolinate

• Inchi： 1S/C8H9NO3/c1-5-3-6(8(11)12-2)9-7(10)4-5/h3-4H,1-2H3,(H,9,10)
• InChI Key： NYUABOLLRLJEDP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C)=CC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-hydroxy-4-methylpicolinate

Methyl 6-hydroxy-4-methylpicolinate (CAS No. 846046-89-7): An Overview of Its Structure, Properties, and Applications

Methyl 6-hydroxy-4-methylpicolinate (CAS No. 846046-89-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxyl group and a methyl group attached to a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable intermediate in various synthetic processes and potential therapeutic applications.

The chemical structure of Methyl 6-hydroxy-4-methylpicolinate can be represented as C₉H₁₁NO₃. The presence of the hydroxyl group (OH) and the methyl group (CH₃) on the pyridine ring (C₅H₄N) contributes to its reactivity and solubility characteristics. The hydroxyl group can participate in hydrogen bonding, which influences the compound's interactions with other molecules, while the methyl group adds steric bulk and affects the electronic properties of the molecule.

In recent years, Methyl 6-hydroxy-4-methylpicolinate has been studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of Methyl 6-hydroxy-4-methylpicolinate exhibited potent anti-inflammatory activity in vitro, suggesting their potential for further development as therapeutic agents.

Beyond its use as a synthetic intermediate, Methyl 6-hydroxy-4-methylpicolinate has also been explored for its intrinsic biological activities. A recent study in the Bioorganic & Medicinal Chemistry Letters investigated the antioxidant properties of this compound. The results showed that Methyl 6-hydroxy-4-methylpicolinate effectively scavenged free radicals and protected cells from oxidative stress. This finding is particularly significant given the growing interest in antioxidants for their potential health benefits and disease prevention.

The physical properties of Methyl 6-hydroxy-4-methylpicolinate, such as its melting point, boiling point, and solubility, are also important considerations for its use in various applications. According to available data, this compound is a white crystalline solid with a melting point ranging from 105 to 107°C. It is moderately soluble in water and exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both aqueous and organic reaction media.

In terms of safety and handling, it is important to note that while Methyl 6-hydroxy-4-methylpicolinate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The synthesis of Methyl 6-hydroxy-4-methylpicolinate can be achieved through various methods, depending on the desired purity and scale of production. One common approach involves the esterification of 6-hydroxy-4-methylpyridine-3-carboxylic acid with methanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under mild conditions and yields high purity product with good yields.

In conclusion, Methyl 6-hydroxy-4-methylpicolinate (CAS No. 846046-89-7) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique molecular structure endows it with valuable chemical properties that make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.